Cas no 184032-07-3 (Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI))
Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI)
- Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- ...
- Potassium hydrotris (3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate
- 4-(cyclohexatrienyloxy)benzene-1,2-dicarbonitrile
- Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate,97%
- MFCD01862444
- 184032-07-3
- potassium;tris[5-methyl-3-(6-methylpyridin-3-yl)pyrazol-1-yl]boron(1-)
- Potassium hydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate
-
- MDL: MFCD01862444
- Inchi: 1S/C30H30BN9.K/c1-19-7-10-25(16-32-19)28-13-22(4)38(35-28)31(39-23(5)14-29(36-39)26-11-8-20(2)33-17-26)40-24(6)15-30(37-40)27-12-9-21(3)34-18-27;/h7-18H,1-6H3;/q-1;+1
- InChI Key: FFKYRIDZCDTYII-UHFFFAOYSA-N
- SMILES: [K+].N1([B-](N2C(C)=CC(C3C=NC(C)=CC=3)=N2)N2C(C)=CC(C3C=NC(C)=CC=3)=N2)C(C)=CC(C2C=NC(C)=CC=2)=N1 |^1:2|
Computed Properties
- Exact Mass: 566.23500
- Monoisotopic Mass: 566.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 737
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.1A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.3±0.1 g/cm3
- Melting Point: 198°C
- Boiling Point: 399.8±37.0 °C at 760 mmHg
- Flash Point: 166.1±19.4 °C
- PSA: 92.13000
- LogP: 5.24210
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 19-3400-1g |
Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate,97% |
184032-07-3 | 97% | 1g |
3106.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 19-3400-250mg |
Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate,97% |
184032-07-3 | 97% | 250mg |
1040.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 19-3400-1g |
Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate,97% |
184032-07-3 | 97% | 1g |
3106CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 19-3400-250mg |
Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate,97% |
184032-07-3 | 97% | 250mg |
1040CNY | 2021-05-08 | |
| abcr | AB130661-250 mg |
Potassium hydrotris (3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate; 97% |
184032-07-3 | 250MG |
€88.30 | 2022-03-05 | ||
| abcr | AB130661-1 g |
Potassium hydrotris (3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate; 97% |
184032-07-3 | 1g |
€260.00 | 2022-03-05 | ||
| abcr | AB130661-250mg |
Potassium hydrotris (3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate, 97%; . |
184032-07-3 | 97% | 250mg |
€106.00 | 2025-04-20 | |
| abcr | AB130661-1g |
Potassium hydrotris (3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate, 97%; . |
184032-07-3 | 97% | 1g |
€303.00 | 2025-04-20 | |
| 1PlusChem | 1P00ADKW-250mg |
POTASSIUM HYDROTRIS (3-(6-METHYL-3-PYRIDYL)-5-METHYLPYRAZOL-1-YL)BORATE |
184032-07-3 | 97% | 250mg |
$130.00 | 2024-06-18 | |
| 1PlusChem | 1P00ADKW-1g |
POTASSIUM HYDROTRIS (3-(6-METHYL-3-PYRIDYL)-5-METHYLPYRAZOL-1-YL)BORATE |
184032-07-3 | 97% | 1g |
$343.00 | 2024-06-18 |
Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI)
Introduction to Borate(1-), hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) (CAS No. 184032-07-3)
Borate(1-), hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) (CAS No. 184032-07-3) is a specialized compound with significant applications in various fields of chemistry and biochemistry. This compound, often referred to as KTPMP for brevity, is a coordination complex that features a unique tris(pyridinato)borate ligand coordinated to a potassium ion. The ligand itself is composed of three 2-methyl-5-(5-methyl-1H-pyrazol-3-yl)pyridine units, which provide the compound with its distinctive properties and reactivity.
The structure of KTPMP has been extensively studied due to its potential in catalysis, materials science, and medicinal chemistry. The tris(pyridinato)borate ligand is known for its ability to form stable complexes with various metal ions, making it a valuable tool in the design of catalysts and functional materials. Recent research has highlighted the role of such complexes in homogeneous catalysis, particularly in reactions involving C-H activation and C-C bond formation.
In the context of medicinal chemistry, KTPMP has shown promise as a potential therapeutic agent. Studies have demonstrated its ability to modulate biological processes by interacting with specific enzymes and receptors. For instance, the compound has been investigated for its anti-inflammatory and anti-cancer properties. The unique electronic and steric properties of the tris(pyridinato)borate ligand allow it to bind selectively to target proteins, thereby inhibiting their activity or altering their function.
The synthesis of KTPMP involves several steps, starting with the preparation of the 2-methyl-5-(5-methyl-1H-pyrazol-3-yl)pyridine ligand. This ligand is then coordinated to boron to form the tris(pyridinato)borate complex, which is subsequently complexed with potassium ions. The synthetic route has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale and industrial applications.
One of the key advantages of KTPMP is its solubility in various solvents, including water and organic solvents. This property makes it highly versatile for use in different chemical reactions and biological assays. Additionally, the compound's stability under a range of conditions ensures that it remains effective over extended periods.
Recent advancements in computational chemistry have also contributed to our understanding of KTPMP. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound. These studies have helped identify key factors that influence its behavior in different environments, such as pH levels and temperature.
In terms of safety and handling, KTPMP should be stored in a cool, dry place away from strong oxidizers and acids. Proper personal protective equipment (PPE) should be used when handling the compound to ensure safety. While it is not classified as a hazardous material, it is important to follow standard laboratory protocols to prevent any potential risks.
The future prospects for KTPMP are promising. Ongoing research aims to explore its applications in new areas such as nanotechnology and drug delivery systems. The ability to fine-tune the properties of the compound through structural modifications opens up exciting possibilities for developing advanced materials and therapeutic agents.
In conclusion, Borate(1-), hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI) (CAS No. 184032-07-3) is a versatile compound with a wide range of applications in chemistry and biochemistry. Its unique structure and properties make it an important tool for researchers working in catalysis, materials science, and medicinal chemistry. As research continues to advance, the potential uses of this compound are likely to expand further.
184032-07-3 (Borate(1-),hydrotris[2-methyl-5-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI)) Related Products
- 185034-21-3(Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-)
- 184032-06-2(Borate(1-),hydrotris[3-(5-methyl-1H-pyrazol-3-yl-kN1)pyridinato]-, potassium, (T-4)- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)